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Compound of Interest

Compound Name: Gallium(lll) 2,4-pentanedionate

Cat. No.: B8113387

An In-depth Technical Guide to the Safety of Gallium(lll) 2,4-pentanedionate

This guide provides a comprehensive overview of the safety information for Gallium(lll) 2,4-
pentanedionate (CAS No. 14405-43-7), also known as Gallium(lll) acetylacetonate. The
information is compiled from various Safety Data Sheets (SDS) to ensure a thorough
understanding for researchers, scientists, and professionals in drug development.

Chemical Identification

Gallium(lll) 2,4-pentanedionate is a coordination complex used in research for Gallium-
containing materials and as a precursor for thin-film deposition.[1][2]

Identifier Value

Product Name Gallium(lll) 2,4-pentanedionate[3][4]
Synonyms Gallium(lll) acetylacetonate, Ga(acac)3[4]
CAS Number 14405-43-7[3][4]

EC Number 238-377-0[4]

Molecular Formula C15H21Ga06[4]

Molecular Weight 367.05 g/mol [4][5]

Hazard Identification and GHS Classification
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This chemical is considered hazardous by the OSHA Hazard Communication Standard (29
CFR 1910.1200).[3] The GHS classification indicates it is harmful if ingested, inhaled, or in
contact with skin, causes significant irritation, and is a suspected carcinogen.[3][6][7]

Table 2.1: GHS Classification Summary

Hazard Class

Category

Acute Toxicity, Oral

Category 4[3][6]

Acute Toxicity, Dermal

Category 4[3][6]

Acute Toxicity, Inhalation

Category 4[3][6]

Skin Corrosion/Irritation

Category 2[3][6]

Serious Eye Damage/Eye Irritation

Category 2 / 2A[3][8]

Carcinogenicity

Category 2[3][6]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)[3]

Hazard Statements:

H302: Harmful if swallowed.[7]

e H312: Harmful in contact with skin.[7]

o H315: Causes skin irritation.[3][8]

e H319: Causes serious eye irritation.[3][8]
e H332: Harmful if inhaled.[7]

o H335: May cause respiratory irritation.[8]

o H351: Suspected of causing cancer.[7]

Precautionary Statements: Users must obtain special instructions before use and should not

handle the substance until all safety precautions have been read and understood.[3][4] Key
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precautions include washing thoroughly after handling, avoiding breathing dust, using only in
well-ventilated areas, and wearing protective gloves, clothing, and eye/face protection.[3][4][7]
Store containers tightly closed in a well-ventilated, locked-up place.[4]

___________________________
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GHS Hazard Classification for Gallium(lll) 2,4-pentanedionate.

Toxicological Information

The primary toxicological concerns are acute toxicity, irritation, and potential carcinogenicity.[3]
[6] While classified as Category 4 for acute toxicity, specific LD50 or LC50 data are not
provided in the reviewed safety data sheets. Gallium itself is known to be poisonous to nerves
and muscles and can cause kidney damage.[9]

Table 3.1: Summary of Toxicological Hazards

Effect Description

Harmful if swallowed, in contact with skin, or

inhaled.[3] Ingestion may cause irritation of the
Acute Effects .

mouth and stomach, leading to nausea,

vomiting, and dizziness.[9]

) Causes skin irritation.[3] Prolonged contact may
Skin Contact ) ) )
lead to inflammation, redness, and swelling.[9]

Causes serious eye irritation, including redness

Eye Contact )
and tearing.[3][9]

) May cause respiratory irritation.[3] High
Inhalation .
concentrations can be harmful.[9]

Suspected of causing cancer.[3][6] May cause a
_ non-allergenic condition known as reactive
Chronic Effects ) )
airways dysfunction syndrome (RADS) after

high-level exposure.[9]

At high doses, the material may be neurotoxic.

[9]

Neurotoxicity

Experimental Protocols

The hazard classifications and toxicological information presented in Safety Data Sheets are
derived from standardized experimental studies (e.g., OECD Guidelines for the Testing of
Chemicals). However, the SDS documents themselves do not provide detailed methodologies

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8113387?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42086&PLANT=d__ALF
https://datasheets.scbt.com/sc-228241.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228241.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228241.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228241.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-228241.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42086&PLANT=d__ALF
https://datasheets.scbt.com/sc-228241.pdf
https://datasheets.scbt.com/sc-228241.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

of the specific experiments conducted on this substance. The protocols for determining
classifications such as acute toxicity (oral, dermal, inhalation), skin and eye irritation, and
carcinogenicity involve established animal testing or in-vitro models as mandated by regulatory
bodies.

First-Aid and Emergency Protocols

Prompt and appropriate first aid is critical in case of exposure. Ensure eyewash stations and
safety showers are close to the workstation.[3][6]

General Advice: If symptoms persist, consult a physician.[6][10]

Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek medical attention if symptoms occur.[6][10]

» Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[6]
[10] Remove contaminated clothing and wash it before reuse.[4] If skin irritation persists,
consult a physician.[6]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[4][10] Continue rinsing and consult a
physician.[10]

 Ingestion: Rinse mouth with water.[4][10] Never give anything by mouth to an unconscious
person.[10] Get medical attention if symptoms occur.[6]
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First-Aid Emergency Workflow for Exposure.

Handling, Storage, and Disposal

e Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Use
only in a well-ventilated area, preferably under a chemical hood.[4] Avoid contact with skin,
eyes, and clothing, and avoid breathing dust.[4][6] Do not eat, drink, or smoke when using
this product.[4]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][10]
Store locked up and away from incompatible materials such as oxidizing agents.[4][9]

» Disposal: Waste is considered hazardous and must be disposed of in accordance with local,
regional, and national regulations.[3][6] Offer surplus and non-recyclable solutions to a
licensed disposal company.[10]

Physical and Chemical Properties

Table 7.1: Physicochemical Data
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Property Value

Physical State Solid, Powder(3][4]

Appearance White to pale yellow[4]

Odor Odorless|3]

Melting Point 196 - 198 °C (decomposes)[3][4]
Boiling Point No information available[3]
Flash Point No information available[3]
Density 1.42 glem3[2][4]

B Soluble in organic solvents; not soluble in
Solubility ter[1]
water

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[10]

o Specific Hazards: Not considered a significant fire risk, but containers may burn.[7]
Hazardous decomposition products include carbon monoxide, carbon dioxide, and Gallium
oxide.[3]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. indium.com [indium.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/gallium-iii-2-4-pentanedionate.htm
https://www.chemicalbook.com/msds/gallium-iii-2-4-pentanedionate.htm
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/gallium-iii-2-4-pentanedionate.htm
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.ottokemi.com/gallium-compounds/Gallium-acetylacetonate.aspx
https://www.chemicalbook.com/msds/gallium-iii-2-4-pentanedionate.htm
https://www.indium.com/wp-content/uploads/2025/03/Gallium-Acetylacetonate-PDS-100109-R0-1.pdf
https://www.nrm-inc.co.jp/english/product/img/SDS_e/SDS_Gaac_E.pdf
https://store.apolloscientific.co.uk/storage/msds/IN1053_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4208614&productDescription=GALL+III+24-PENTNEDI+99.99+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.nrm-inc.co.jp/english/product/img/SDS_e/SDS_Gaac_E.pdf
https://www.benchchem.com/product/b8113387?utm_src=pdf-custom-synthesis
https://www.indium.com/wp-content/uploads/2025/03/Gallium-Acetylacetonate-PDS-100109-R0-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Gallium(lll) 2,4-pentanedionate, 99.99% 14405-43-7 | Otto Chemie Pvt Ltd | India
[ottokemi.com]

3. fishersci.com [fishersci.com]
4. chemicalbook.com [chemicalbook.com]

5. Gallium(lll) acetylacetonate | C15H21GaO6 | CID 16717626 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
8. canbipharm.com [canbipharm.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. nrm-inc.co.jp [nrm-inc.co.jp]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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